Cas no 16869-94-6 (2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)(2-hydroxyethyl)amino]-, hydrochloride(1:1))

• Product name: 2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)(2-hydroxyethyl)amino]-, hydrochloride(1:1)
• CAS No: 16869-94-6
• MF: C₁₂H₁₉ClF₃N₃O₃
• MW: 345.745772600174
• CID: 206645
• PubChem ID: 54602472

2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)(2-hydroxyethyl)amino]-, hydrochloride(1:1) Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1,3-bis(2-fluoroethyl)-5-[(2-fluoroethyl)(2-hydroxyethyl)amino]-, hydrochloride(1:1)
• 1,3-bis(2-fluoroethyl)-5-[2-fluoroethyl(2-hydroxyethyl)amino]pyrimidine-2,4-dione,hydrochloride
• NSC90426
• NSC-90426
• 1,3-Bis(2-fluoroethyl)-5-[(2-fluoroethyl)(2-hydroxyethyl)amino]pyrimidine-2,4(1H,3H)-dione--hydrogen chloride (1/1)
• DTXSID20713367
• 16869-94-6

• Inchi： InChI=1S/C12H18F3N3O3/c13-1-4-16(7-8-19)10-9-17(5-2-14)12(21)18(6-3-15)11(10)20/h9,19H,1-8H2
• InChI Key： MYSCYUDFFYIELL-UHFFFAOYSA-N
• SMILES： OCCN(C1=CN(CCF)C(=O)N(CCF)C1=O)CCF

Computed Properties

• Exact Mass: 309.13014
• Monoisotopic Mass: 345.1067037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 9
• Complexity: 407
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 64.1Ų

Experimental Properties

• PSA: 64.09
• LogP: 0.51920